Cas no 898442-69-8 (9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898442-69-8
• MF: C₂₁H₁₉N₅O₂
• MW: 373.407863855362
• CID: 6603134
• PubChem ID: 7267821
• Update Time: 2025-06-20

9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 7H-Purine-6-carboxamide, 9-(3,4-dimethylphenyl)-8,9-dihydro-2-(4-methylphenyl)-8-oxo-
• AB00679717-01
• 898442-69-8
• AKOS002044952
• 9-(3,4-dimethylphenyl)-8-oxo-2-(p-tolyl)-8,9-dihydro-7H-purine-6-carboxamide
• F2565-0186
• CCG-191267
• 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide

• Inchi： 1S/C21H19N5O2/c1-11-4-7-14(8-5-11)19-23-16(18(22)27)17-20(25-19)26(21(28)24-17)15-9-6-12(2)13(3)10-15/h4-10H,1-3H3,(H2,22,27)(H,24,28)
• InChI Key： OXTLNGYCPIHTML-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C3=CC=C(C)C=C3)=NC=2C(N)=O)N(C2=CC=C(C)C(C)=C2)C1=O

Computed Properties

• Exact Mass: 373.15387487g/mol
• Monoisotopic Mass: 373.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• pka: 10.03±0.20(Predicted)

Additional information on 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Introduction to 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898442-69-8)

9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, also known by its CAS number 898442-69-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the purine family and exhibits a unique structure that includes multiple functional groups, such as carboxamide and methyl substituents, which contribute to its potential therapeutic properties.

The molecular formula of 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is C₂₁H₂₀N₄O₃, and its molecular weight is approximately 376.40 g/mol. The compound's structure features a purine core with substituted phenyl rings, which are known for their biological activity and ability to interact with various biological targets.

In recent years, the study of purine derivatives has been a focal point in the development of new therapeutic agents. Purines are essential components of nucleic acids and play crucial roles in cellular metabolism and signaling pathways. The introduction of functional groups such as carboxamides and methyl substituents can significantly alter the pharmacological properties of these compounds, making them attractive candidates for drug discovery.

9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898442-69-8) has been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has also been explored for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral enzymes involved in replication processes. This makes it a promising candidate for the development of antiviral drugs against viral infections such as influenza and hepatitis.

The pharmacokinetic properties of 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898442-69-8) have also been studied to understand its behavior in biological systems. Preliminary data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate to be considered for clinical development.

In addition to its therapeutic potential, the synthesis of 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving the coupling of substituted phenyl rings to the purine core followed by oxidation and carboxamidation steps. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for further research and development.

The safety profile of 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898442-69-8) is another critical aspect of its evaluation. Preclinical studies have shown that it exhibits low toxicity in animal models at therapeutic doses. However, further toxicological studies are necessary to ensure its safety before it can be advanced to clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at tested doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898442-69-8) is a promising compound with diverse therapeutic potential. Its unique structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and antiviral drug discovery. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs in various diseases.